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Compound of Interest

Compound Name: Z-Cha-OH.DCHA
CAS No.: 54594-40-0
Cat. No.: B612910
Get Quote
. J

Stability and Storage Protocol: Z-Cha-OH.DCHA

Technical Guide for Peptide Chemists and Drug Developers

Executive Summary

Z-Cha-OH.DCHA (N-a-Benzyloxycarbonyl-B-cyclohexyl-L-alanine dicyclohexylammonium salt)
represents a critical building block in the synthesis of therapeutic peptides, particularly those
requiring non-canonical amino acids to enhance metabolic stability. While the Z (Cbz)
protecting group offers robust orthogonality to Boc/Fmoc chemistries, the stability of this
reagent hinges on the integrity of its dicyclohexylamine (DCHA) salt complex.

This guide defines the physicochemical stability profile of Z-Cha-OH.DCHA, detailing the
mechanisms of degradation (salt dissociation, hydrolysis) and providing a validated storage
and handling protocol to ensure >99% purity retention over extended periods.

Chemical Identity & Structural Basis
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The stability of Z-Cha-OH.DCHA is derived from its ionic lattice energy. The DCHA counter-ion

converts the typically oily or amorphous free acid (Z-Cha-OH) into a crystalline solid,

significantly reducing the rate of oxidative degradation and hydrolysis.

Physicochemical Specifications

Property

Specification

Note

Chemical Name

Z-Cha-OH.DCHA

N-a-Benzyloxycarbonyl-3-
cyclohexyl-L-alanine

dicyclohexylammonium salt

Molecular Structure

Anionic Z-Cha component +

Cationic DCHA component

Physical State

White to off-white crystalline

powder

Crystalline form prevents

moisture occlusion

Solubility

Soluble in MeOH, EtOH, DMF,

DMSO

Sparingly soluble in water;

insoluble in non-polar ethers

Hygroscopicity

Low to Moderate

Hygroscopic if amorphous

content is high

Structural Diagram

The following diagram illustrates the ionic interaction stabilizing the molecule.

|

|

|

|

: Z-Protecting Group
I | (Benzyloxycarbonyl)
|

Anion (Z-Cha-OH)

1

|

|

1 lonic Bond

Cyclohexylalanine Carboxylate | PESENIPET)]
(Cha) Core (COO0-) :
I
1

Cation (DCHA)

I

I

i

I

Dicyclohexyl | |
Rings :

I

Ammonium
H (NH2+)

Click to download full resolution via product page

Figure 1: Structural components of Z-Cha-OH.DCHA showing the ionic stabilization between

the carboxylate anion and the DCHA cation.
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Stability Profile & Degradation Mechanisms
Thermal Stability

e Solid State: Stable up to 40°C for short durations (<48 hours). Prolonged exposure to
temperatures >25°C can accelerate salt dissociation.

o Melt/Decomposition: Typically exhibits a melting point range (e.g., 150-160°C, dependent on
specific polymorph), followed by decomposition.

e Cold Chain: Optimal stability is observed at +2°C to +8°C.
Hydrolytic Stability & Hygroscopicity
The primary threat to Z-Cha-OH.DCHA is moisture.

» Moisture Absorption: Water molecules disrupt the crystal lattice, creating localized "solution-
like" environments.

» Salt Dissociation: In the presence of water, the equilibrium shifts:
o Consequence: The free DCHA is a secondary amine that can slowly absorb atmospheric

to form carbamates or carbonates, altering the stoichiometry and pH of the reagent.

Photostability

The Benzyloxycarbonyl (Z) group contains an aromatic ring susceptible to UV degradation over
long periods, though it is significantly more stable than Fmoc groups.

e Risk: Low under standard lab lighting.

« Mitigation: Store in amber glass or opaque containers.

Standard Storage Protocol

To guarantee a shelf-life of 24 months, the following protocol must be strictly adhered to. This
system is self-validating: if the physical appearance changes (caking, yellowing), the protocol
has been breached.
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Parameter Requirement Rationale
+2°C to +8°C (Standard) -20°C  Retards kinetic degradation
Temperature
(Long-term >6 months) pathways.
_ Prevents oxidation of the
Dry, Inert Gas (Argon/Nitrogen) ) )
Atmosphere DCHA amine and moisture
preferred
uptake.
Blocks UV; glass prevents gas
Container Tightly sealed, Amber Glass exchange better than
polyethylene.
) N ) Active scavenging of
Desiccant Silica Gel or Molecular Sieves i
headspace moisture.
CRITICAL: Prevents
, Equilibrate to RT before condensation on the cold
Thawing

opening

powder, which causes

immediate hydrolysis.

Handling: Salt-to-Free-Acid Conversion

Why this is necessary: DCHA is a base.[1] If used directly in coupling reactions, it can
neutralize the activator (e.g., HBTU, DIC) or cause racemization. The free acid must be

liberated prior to use in sensitive applications.

Desalting Workflow

This protocol uses a biphasic extraction to partition the DCHA into the aqueous phase and the

Z-Cha-OH into the organic phase.
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Figure 2: Extraction workflow for liberating the Z-Cha-OH free acid from the DCHA salt.

Quality Control (QC) Methodology
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Researchers should perform these tests annually or if improper storage is suspected.

HPLC Purity Analysis

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 pum).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% to 90% B over 20 minutes.

Detection: UV at 215 nm (amide bond) and 254 nm (Z-group aromatic).

Acceptance Criteria: Purity > 98.0%; DCHA peak (if visible) should be distinct from the main
peak.

Thin Layer Chromatography (TLC)

A quick check for free DCHA.

Solvent System: Chloroform:Methanol:Acetic Acid (90:8:2).

Visualization: Ninhydrin stain.

Interpretation: Z-Cha-OH is Ninhydrin negative (blocked amine). Free DCHA will appear as a
distinct spot (amine positive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Stability of Z-Cha-OH.DCHA under standard storage
conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612910/docs#stability-of-z-cha-oh-dcha-under-
standard-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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